![molecular formula C19H22FN3OS B4758165 N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide](/img/structure/B4758165.png)
N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide
Overview
Description
N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide, also known as EFDP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFDP belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide is believed to exert its pharmacological effects by modulating the activity of various neurotransmitter systems in the brain. It has been reported to enhance the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters involved in mood regulation. This compound has also been shown to modulate the activity of the glutamate system, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been reported to have a low toxicity profile and is well-tolerated in animal models. It has been shown to have a long half-life and is metabolized primarily by the liver. This compound has been reported to cross the blood-brain barrier, which is important for its potential therapeutic applications in the central nervous system.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide in lab experiments is its high purity and good yield. This compound has also been reported to have a low toxicity profile, which is important for conducting preclinical studies. However, one limitation of using this compound is its limited availability, which may hinder its use in large-scale studies.
Future Directions
There are several future directions for the study of N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide. One area of research is to further investigate its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Another area of research is to explore its mechanism of action and its effects on various neurotransmitter systems in the brain. Additionally, future studies could investigate the potential use of this compound as a cognitive enhancer and its effects on learning and memory. Finally, research could focus on developing new synthesis methods for this compound to increase its availability for large-scale studies.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-(2-fluorophenyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been reported to exhibit antidepressant, anxiolytic, and antipsychotic effects in preclinical studies. This compound has also been investigated for its potential as a cognitive enhancer and has been shown to improve memory and learning in animal models.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3OS/c1-2-24-16-9-7-15(8-10-16)21-19(25)23-13-11-22(12-14-23)18-6-4-3-5-17(18)20/h3-10H,2,11-14H2,1H3,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNDKODYDSZDTHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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